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Compound Focus: Cinoxacin

CAS No.: 28657-80-9

Cat. No.: S523816

Cinoxacin Drug Profile & Status

Aspect Detail

Drug Class Quinolone (non-fluorinated) antibiotic [1] [2]

Primary Historical = Treatment and prophylaxis of urinary tract infections (UTIs) [1] [3] [4]
Use

Mechanism of Inhibition of bacterial DNA gyrase (a type Il topoisomerase) and topoisomerase
Action IV, thereby inhibiting cell division [4] [2]
Current Status Discontinued in the U.S., U.K., and EU; marketing authorization suspended [5] [2]

Cinoxacin Drug Interactions Overview

The following table summarizes the key interaction categories for cinexacin based on historical data. Note

that 283 drugs are known to interact with cinoxacin, categorized into 52 major, 155 moderate, and 76

minor interactions [5].
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Interaction . -

Interacting Substance Clinical Effect & Management
Category
Contraindicated Live Cholera Vaccine [1] Not recommended for co-administration.
(Theoretical) [3]
Use with Caution Methotrexate [1] [3] Use together is not recommended; may require
(Theoretical) increased monitoring if combined.

Increased Risk of Aminolevulinic Acid [1] [3] May increase the risk of photosensitivity.
Side Effects

Significant Polyvalent Cations: Chelation occurs, forming a poorly absorbed
Pharmacokinetic Calcium, Iron, Magnesium,  complex. This can lead to significantly reduced
Aluminum, Zinc (found in bioavailability and therapeutic failure of cinoxacin.
antacids, multivitamins, Dosing should be staggered: administer
etc.) [6] cinoxacin 2-4 hours before or 4-6 hours after the

cation-containing product [6].

Combination Antibiotic Therapy & Resistance

For researchers investigating rationales for multi-drug regimens, a 2024 systematic review and meta-analysis
offers critical insights. The analysis of 29 randomized controlled trials concluded that the evidence is
compatible with both benefit or harm from using a higher number of antibiotics regarding within-patient

resistance development [7] [8].

The overall pooled odds ratio (OR) for acquisition of resistance was 1.23 (95% CI 0.68-2.25), indicating no
clear overall effect. However, substantial heterogeneity was observed, suggesting outcomes depend heavily

on specific contexts [7] [8].

Observed Effect on

Factor Resistance (Higher vs. Fewer Notes / Potential Rationale
Antibiotics)

Overall Effect No clear benefit or harm (OR High heterogeneity ((1"2)=77%); evidence
1.23, 95% CI 0.68-2.25) [8] is scarce and underpowered.
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Factor

Pathogen-Specific

Effects

- Helicobacter pylori

- Mycobacterium avium

complex (MAC)

- Pseudomonas
aeruginosa

Regimen Design

- No shared antibiotics
between arms

- At least one shared
antibiotic

Observed Effect on
Resistance (Higher vs. Fewer
Antibiotics)

Benefit (OR 0.14, 95% CI 0.03-
0.55) [8]

Benefit (OR 0.18, 95% Cl 0.06-
0.52) [8]

Harm (OR 3.42, 95% CI 1.03-
11.43) [8]

Harm (OR 4.73, 95% Cl 2.14-
10.42) [8]

No clear difference (OR 0.55,
95% CI 0.28-1.07) [8]

Notes | Potential Rationale

Standard care for eradication.

Standard care.

Potential for shared resistance
mechanisms.

May reflect comparisons of drugs with
different potencies/resistance prevalence.

Slight non-significant trend towards
benefit.

Experimental Considerations & Protocols

For researchers designing experiments involving cinoxacin or similar quinolones, key considerations

include:

¢ Chelation Studies: To evaluate the impact of polyvalent cations, establish a protocol that administers
the antibiotic and cation-containing compound at varying time intervals. Bioavailability can be
assessed using HPLC or microbiological assay methods [6].

¢ Resistance Development Models: In vitro studies (e.g., serial passage experiments or chemostat
cultures) can model resistance development. The following diagram outlines a general workflow for
investigating antibiotic combinations:
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¢ Mechanism of Action Confirmation: Confirm the primary antibacterial effect through assays like:
o Enzyme Inhibition Assays: Measuring the inhibition of DNA gyrase supercoiling activity [4] [2].
o Bactericidal Kinetics: Time-kill assays to determine if the effect is concentration-dependent

[4].
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b523816#cinoxacin-drug-

interactions-and-combination-therapy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.drugs.com/cons/cinoxacin.html
https://en.wikipedia.org/wiki/Cinoxacin
https://www.mayoclinic.org/drugs-supplements/cinoxacin-oral-route/description/drg-20062909
https://pubmed.ncbi.nlm.nih.gov/6763208/
https://www.drugs.com/drug-interactions/cinoxacin.html
https://www.drugs.com/interactions-check.php?drug_list=671-0,1666-6463&professional=1
https://pmc.ncbi.nlm.nih.gov/articles/PMC10370225/
https://elifesciences.org/reviewed-preprints/93740
https://www.smolecule.com/products/b523816#cinoxacin-drug-interactions-and-combination-therapy
https://www.smolecule.com/products/b523816#cinoxacin-drug-interactions-and-combination-therapy
https://www.smolecule.com/products/b523816#cinoxacin-drug-interactions-and-combination-therapy
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s523816?utm_src=pdf-bulk
https://www.smolecule.com/products/s523816?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s523816?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

